9-bromo-7-methyl-2-morpholino-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 9-bromo-7-methyl-2-morpholin-4-ylpyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C13H14BrN3O2/c1-9-6-10(14)13-15-11(7-12(18)17(13)8-9)16-2-4-19-5-3-16/h6-8H,2-5H2,1H3
• InChI Key: CUSBPCYPCUDPSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=O)C=C(N=C2C(=C1)Br)N3CCOCC3
• Molecular Formula: C13H14BrN3O2
• DSSTOX Substance ID: DTXSID10635084
• Molecular Weight: 324.17 g/mol
• CAS No.: 351002-16-9

Description

9-bromo-7-methyl-2-morpholino-4H-pyrido[1,2-a]pyrimidin-4-one is a useful research compound. Its molecular formula is C13H14BrN3O2 and its molecular weight is 324.17 g/mol. The purity is usually 95%.
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Scientific Research Applications

DNA-dependent Protein Kinase Inhibition

One significant application of 9-substituted 2-morpholin-4-yl-pyrido[1,2-a]pyrimidin-4-ones, including derivatives like 9-bromo-7-methyl-2-morpholino-4H-pyrido[1,2-a]pyrimidin-4-one, is their role as inhibitors of DNA-dependent protein kinase (DNA-PK). These compounds, with specific substituents, have shown inhibitory effects on DNA-PK, an enzyme crucial in the DNA damage response and cell repair mechanisms. This inhibition can be valuable in targeted cancer therapies (Barbeau et al., 2007).

Anti-Inflammatory Activity

Another area of application is in anti-inflammatory therapies. Certain pyrimidine derivatives, which include structures similar to this compound, have been synthesized and shown significant anti-inflammatory activity. These compounds offer potential as therapeutic agents in managing inflammation-related conditions (Chaydhary et al., 2015).

Analgesic Properties

In the realm of pain management, certain 4H-pyrido[1,2-a]pyrimidin-4-one derivatives have been identified with notable analgesic properties. These compounds, by influencing specific biological pathways, can provide relief in pain conditions, suggesting their application in developing new analgesic drugs (Ukrainets et al., 2015).

Antitumor Evaluation

The morpholine-based heterocycles, including those related to the pyrido[1,2-a]pyrimidin-4-one class, have been explored for their antitumor properties. These compounds have shown promising activity against specific cancer cell lines, indicating their potential as novel agents in cancer treatment strategies (Muhammad et al., 2017).

Molecular Docking and Selective Inhibition in Cancer Therapy

Compounds structurally similar to this compound have been identified as selective inhibitors in pathways like PI3Kβ/δ, crucial in PTEN-deficient tumours. The selective inhibition by these compounds, supported by molecular docking studies, emphasizes their role in targeted cancer therapy (Barlaam et al., 2014).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing hands thoroughly after handling.